Cas no 475-31-0 (Glycocholic acid)

Glycocholic acid structure
Product Name:Glycocholic acid
CAS No:475-31-0
Molecular Formula:C26H43NO6
Molecular Weight:465.6227
MDL:MFCD00065902
CID:37631
PubChem ID:10140
Glycocholic acid Properties
Names and Identifiers
-
- glycocholic acid hydrate
- glycocholic acid free acid
- N-(3-alpha,7-alpha,12-alpha-trihydroxycholan-24-oyl)glycine
- Glycocholic acid
- GLYCOCHOLIC ACID(RG)
- N-Choloylglycine
- 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid
- 3a,7a,12a-Trihydroxy-5b-cholan-24-oic acid N-(carboxymethyl)amide
- Cholylglycine
- glycocholate
- Glycine, N-choloyl-
- N-CHOLYLGLYCINE
- G59NX3I3RT
- C26H43NO6
- SCHEMBL29022
- CHEMBL411070
- Prestwick3_000521
- EINECS 207-494-9
- RFDAIACWWDREDC-FRVQLJSFSA-N
- HMS2096J03
- 3alpha,7alpha,12alpha-trihydroxy-5beta-cholan-24-oylglycine
- CS-W020037
- Prestwick2_000521
- DTXCID0027436
- 2-((R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanamido)acetic acid
- 475-31-0
- Glycine, N-[(3a,5b,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]-
- A827264
- MFCD00065902
- 3a,7a,12a-Trihydroxy-5b-cholanic acid-24-glycine
- SMR001233215
- BSPBio_000501
- 3a,7a,12a-Trihydroxy-N-(carboxymethyl)-5b-cholan-24-amide
- CHEBI:17687
- bmse000651
- Tox21_302549
- DS-0968
- GCH
- BPBio1_000553
- HMS1569J03
- N-(3alpha,7alpha,12alpha-trihydroxy-5beta-cholan-24-oyl)glycine
- Glycocholic acid, free acid
- 5beta-Cholanic acid-3alpha,7alpha,12alpha-triol N-(carboxymethyl)-amide
- SPBio_002422
- DTXSID2047436
- ((R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoyl)glycine
- GLYCOCHOLIC ACID [WHO-DD]
- G-5270
- MFCD06408004
- BDBM50375589
- Glycylcholate
- Prestwick0_000521
- AKOS015965042
- 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholan-24-oic acid N-(carboxymethyl)amide
- BIDD:PXR0160
- CCG-269413
- AC-30905
- 2-[(4R)-4-[(1S,2S,5R,7S,9R,10R,11S,14R,15R,16S)-5,9,16-trihydroxy-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-14-yl]pentanamido]acetic acid
- Spectrum5_002011
- ((R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoyl)glycine;Glycocholic acid
- UNII-G59NX3I3RT
- Prestwick_768
- N-((3alpha,5beta,7alpha,12alpha)-3,7,12-Trihydroxy-24-oxocholan-24-yl)glycine
- N-(Carboxymethyl)-3alpha,7alpha,12alpha-trihydroxyglycine cholate
- Glycylcholic acid
- BRD-K54771420-001-03-2
- 3a,7a,12a-Trihydroxy-5b-cholan-24-oylglycine
- C01921
- Glycoreductodehydrocholic acid
- N-(carboxymethyl)-3a,7a,12a-trihydroxy-5b-Cholan-24-amide
- N-choloyl-Glycine
- s4958
- GTPL4544
- NS00014841
- LMST05030001
- MLS002153857
- HMS2231A05
- Prestwick1_000521
- N-[(3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl]glycine
- HY-N1423
- CAS-475-31-0
- NCGC00163115-02
- N-(3Alpha,7Alpha,12Alpha-trihydroxy-5Beta-cholan-24-oyl)-glycine
- Q2701638
- 2-[(4R)-4-[(1S,2S,5R,7S,9R,10R,11S,14R,15R,16S)-5,9,16-trihydroxy-2,15-dimethyltetracyclo[8.7.0.0?,?.0??,??]heptadecan-14-yl]pentanamido]acetic acid
- GLYCOCHOLIC ACID [MI]
- NCGC00256646-01
- N-[(3beta,5beta,7beta,9beta,12beta)-3,7,12-trihydroxy-24-oxocholan-24-yl]glycine
- [(3,7,12-Trihydroxy-24-oxocholan-24-yl)amino]acetic acid #
- 863-57-0
- GLYCOCHOLIC ACID
- 1ST10389
- N-[(3alpha,5beta,7alpha,8xi,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl]glycine
- STL565148
-
- MDL: MFCD00065902
- InChIKey: RFDAIACWWDREDC-FRVQLJSFSA-N
- Inchi: 1S/C26H43NO6/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29/h14-21,24,28-30H,4-13H2,1-3H3,(H,27,31)(H,32,33)/t14-,15+,16-,17-,18+,19+,20-,21+,24+,25+,26-/m1/s1
- SMILES: O([H])[C@@]1([H])C([H])([H])[C@]2([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[C@@]3([H])C([H])([H])[C@]([H])([C@@]2([H])[C@]2([H])C([H])([H])C([H])([H])[C@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C(=O)O[H])=O)[C@]21C([H])([H])[H])O[H])O[H]
Computed Properties
- Exact Mass: 465.30900
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 6
- Monoisotopic Mass: 465.309038
- Heavy Atom Count: 33
- Complexity: 759
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Tautomer Count: 2
- Surface Charge: 0
- Topological Polar Surface Area: 127
Experimental Properties
- LogP: 2.95580
- PSA: 127.09000
- Merck: 13,4507
- Refractive Index: 1.6000 (estimate)
- Boiling Point: 568.76°C (rough estimate)
- Melting Point: 140-150°C
- Flash Point: 372.3°C
- Solubility: methanol: 0.1 g/mL, clear, colorless
- Color/Form: Not determined
- Solubility: Slightly soluble in water
- pka: 4.4(at 25℃)
- Specific Rotation: +28.0° - +33.0° (c=7.5, 95% EtOH)
- Density: 1.1336 (rough estimate)
Glycocholic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Aaron | AR00I9CU-100mg |
Glycine, N-[(3a,5b,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]- |
475-31-0 | 97% | 100mg |
$5.00 | 2025-02-28 | |
abcr | AB166367-25 g |
Glycocholic acid, 95%; . |
475-31-0 | 95% | 25 g |
€862.10 | 2023-07-20 | |
Ambeed | A374346-1g |
((R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoyl)glycine |
475-31-0 | 97% | 1g |
$17.0 | 2025-03-03 | |
ChemScence | CS-W020037-5g |
Glycocholic acid |
475-31-0 | >98.0% | 5g |
$31.0 | 2021-09-02 | |
ChromaDex Standards | ASB-00007076-100-100mg |
GLYCOCHOLIC ACID |
475-31-0 | 100mg |
$114.00 | |||
Cooke Chemical | A4652712-100MG |
Glycocholic acid |
475-31-0 | ≥97% | 100mg |
RMB 23.20 | 2025-02-20 | |
eNovation Chemicals LLC | D523602-1g |
N-Choloylglycine |
475-31-0 | 97% | 1g |
$195 | 2022-09-04 | |
MedChemExpress | HY-N1423-10mM*1 mL in DMSO |
Glycocholic acid |
475-31-0 | 99.67% | 10mM*1 mL in DMSO |
¥385 | ||
S e l l e c k ZHONG GUO | S4958-25mg |
Glycocholic acid |
475-31-0 | 99.73% | 25mg |
¥795.39 | 2023-09-15 | |
TargetMol Chemicals | T2831-50 mg |
Glycocholic acid |
475-31-0 | 99.84% | 50mg |
¥ 285 |
Glycocholic acid Suppliers
SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.
(CAS:475-31-0)
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WuHan Dong Kang Yuan technology co., LTD
(CAS:475-31-0)
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SHANG HAI PU KE Biotechnology Co., Ltd.
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HU BEI HONG XIN RUI YU JING XI HUA GONG Co., Ltd.
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Hubei Chenghai Chemical Co.,Ltd.
(CAS:475-31-0)
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Artis.bioche
(CAS:475-31-0)
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Shanghai Macklin Biochemical Co., Ltd
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HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.
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SHANG HAI ZHEN ZHUN Biotechnology Co., Ltd.
(CAS:475-31-0)
MR./MRS.:QIU JING LI 1 8 9 1 8 7 5 3 3 0 2
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Hubei Jianchu Biological Pharmaceutical Co., Ltd.
(CAS:475-31-0)
MR./MRS.:FANG YING ZI
Phone:13477038394
Email:langley1028@foxmail.com
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:475-31-0)Glycocholic acid

Purity:99%
Quantity:100g
Price($):449.0